Cas no 42852-95-9 (a-L-Glucopyranose,2-deoxy-2-(methylamino)-)

a-L-Glucopyranose,2-deoxy-2-(methylamino)- structure
42852-95-9 structure
Product Name:a-L-Glucopyranose,2-deoxy-2-(methylamino)-
CAS No:42852-95-9
MF:C7H15NO5
MW:193.197702646255
CID:325256
PubChem ID:520619
Update Time:2025-04-19

a-L-Glucopyranose,2-deoxy-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • a-L-Glucopyranose,2-deoxy-2-(methylamino)-
    • (4S,6S)-6-(hydroxymethyl)-3-(methylamino)tetrahydro-2H-pyran-2,4,5-triol
    • N-METHYL-D-GLUCOSAMINE
    • AKOS006276132
    • 42852-95-9
    • SCHEMBL2557485
    • Inchi: 1S/C7H15NO5/c1-8-4(2-9)6(12)7(13)5(11)3-10/h2,4-8,10-13H,3H2,1H3
    • InChI Key: LDDMACCNBZAMSG-UHFFFAOYSA-N
    • SMILES: OC(C(C=O)NC)C(C(CO)O)O

Computed Properties

  • Exact Mass: 193.09502258g/mol
  • Monoisotopic Mass: 193.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.3109 (rough estimate)
  • Boiling Point: 329.41°C (rough estimate)
  • Refractive Index: 1.4500 (estimate)
  • Specific Rotation: D25 -62° (c = 1 in methanol)
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